Cas no 29466-14-6 (1H-1,2,4-Triazole,(methylphenyl)- (9CI))

1H-1,2,4-Triazole,(methylphenyl)- (9CI) structure
29466-14-6 structure
Product Name:1H-1,2,4-Triazole,(methylphenyl)- (9CI)
CAS No:29466-14-6
MF:C9H9N3
MW:159.187861204147
CID:271493
PubChem ID:169042
Update Time:2025-04-19

1H-1,2,4-Triazole,(methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,(methylphenyl)- (9CI)
    • TOLYL-1H-1,2,4-TRIAZOLE
    • 1-(2-methylphenyl)-1H-1,2,4-triazole
    • Triazole, tolyl-
    • EINECS 249-656-1
    • DTXSID70183672
    • 1-(2-methylphenyl)-1,2,4-triazole
    • NS00020626
    • 29466-14-6
    • SCHEMBL2917479
    • 1H-1,2,4-Triazole, (methylphenyl)- (9CI)
    • Inchi: 1S/C9H9N3/c1-8-4-2-3-5-9(8)12-7-10-6-11-12/h2-7H,1H3
    • InChI Key: LAGFUXOTKFAPEC-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 159.07977
  • Monoisotopic Mass: 159.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.13
  • Boiling Point: 309.4°C at 760 mmHg
  • Flash Point: 140.9°C
  • Refractive Index: 1.615
  • PSA: 30.71
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